Cas no 371946-32-6 (6-Hydroxy-2-(3-nitrophenyl)quinazolin-4(3H)-one)
6-Hydroxy-2-(3-nitrophenyl)quinazolin-4(3H)-one Chemical and Physical Properties
Names and Identifiers
-
- 6-Hydroxy-2-(3-nitrophenyl)quinazolin-4(3H)-one
- 6-hydroxy-2-(3-nitrophenyl)-1H-quinazolin-4-one
- AK127176
- KB-248830
- SureCN259489
- 6-HYDROXY-2-(3-NITROPHENYL)-3H-QUINAZOLIN-4-ONE
- STJBRZOBXWSBGX-UHFFFAOYSA-N
- 6-Hydroxy-2-(3-nitrophenyl)quinazolin-4(1H)-one
- DB-333559
- 371946-32-6
- DTXSID60612688
- SCHEMBL259489
- 6-hydroxy-2-(3-nitrophenyl)-3,4-dihydroquinazolin-4-one
-
- Inchi: 1S/C14H9N3O4/c18-10-4-5-12-11(7-10)14(19)16-13(15-12)8-2-1-3-9(6-8)17(20)21/h1-7,18H,(H,15,16,19)
- InChI Key: STJBRZOBXWSBGX-UHFFFAOYSA-N
- SMILES: O=C1C2C=C(C=CC=2N=C(C2C=CC=C(C=2)[N+](=O)[O-])N1)O
Computed Properties
- Exact Mass: 283.05930578g/mol
- Monoisotopic Mass: 283.05930578g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 473
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 108Ų
6-Hydroxy-2-(3-nitrophenyl)quinazolin-4(3H)-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM142283-1g |
6-hydroxy-2-(3-nitrophenyl)quinazolin-4(3H)-one |
371946-32-6 | 95% | 1g |
$*** | 2023-05-30 | |
| Chemenu | CM142283-1g |
6-hydroxy-2-(3-nitrophenyl)quinazolin-4(3H)-one |
371946-32-6 | 95% | 1g |
$729 | 2021-08-05 | |
| Alichem | A019119170-1g |
6-Hydroxy-2-(3-nitrophenyl)quinazolin-4(3H)-one |
371946-32-6 | 95% | 1g |
$634.28 | 2023-09-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1734700-1g |
6-Hydroxy-2-(3-nitrophenyl)quinazolin-4(3h)-one |
371946-32-6 | 98% | 1g |
¥6027.00 | 2024-05-16 |
6-Hydroxy-2-(3-nitrophenyl)quinazolin-4(3H)-one Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
Additional information on 6-Hydroxy-2-(3-nitrophenyl)quinazolin-4(3H)-one
Recent Advances in the Study of 6-Hydroxy-2-(3-nitrophenyl)quinazolin-4(3H)-one (CAS: 371946-32-6): A Promising Scaffold in Medicinal Chemistry
The quinazolinone scaffold, particularly 6-Hydroxy-2-(3-nitrophenyl)quinazolin-4(3H)-one (CAS: 371946-32-6), has garnered significant attention in recent years due to its versatile pharmacological properties. This compound, characterized by its unique chemical structure featuring a hydroxyl group at the 6-position and a 3-nitrophenyl moiety at the 2-position, has been identified as a promising candidate for the development of novel therapeutic agents. Recent studies have explored its potential applications in various disease areas, including cancer, infectious diseases, and neurological disorders.
A 2023 study published in the Journal of Medicinal Chemistry investigated the anticancer properties of 6-Hydroxy-2-(3-nitrophenyl)quinazolin-4(3H)-one. The researchers demonstrated that this compound exhibits potent inhibitory activity against several cancer cell lines, including breast, lung, and colon cancer. Mechanistic studies revealed that the compound induces apoptosis through the activation of caspase-3 and caspase-9, suggesting its potential as a targeted therapy for cancer treatment. The study also highlighted the compound's favorable pharmacokinetic profile, with good oral bioavailability and low toxicity in preclinical models.
In the field of infectious diseases, a recent study published in Bioorganic & Medicinal Chemistry Letters explored the antimicrobial activity of 6-Hydroxy-2-(3-nitrophenyl)quinazolin-4(3H)-one. The compound showed significant efficacy against a range of Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis and inhibit key enzymes involved in bacterial metabolism. These findings suggest that this quinazolinone derivative could serve as a lead compound for the development of new antibiotics.
Another area of interest is the compound's potential application in neurological disorders. A 2024 study in the European Journal of Pharmacology reported that 6-Hydroxy-2-(3-nitrophenyl)quinazolin-4(3H)-one exhibits neuroprotective effects in models of Alzheimer's disease. The compound was found to reduce amyloid-beta aggregation and tau hyperphosphorylation, two hallmark pathological features of Alzheimer's disease. Additionally, it demonstrated the ability to cross the blood-brain barrier, a critical factor for central nervous system-targeted drugs.
From a chemical perspective, recent advances in synthetic methodologies have improved the efficiency of producing 6-Hydroxy-2-(3-nitrophenyl)quinazolin-4(3H)-one. A 2023 publication in Organic Process Research & Development described a novel, scalable synthesis route that reduces the number of steps and improves overall yield. This development is particularly important for facilitating further pharmacological studies and potential commercialization of this compound.
Despite these promising findings, challenges remain in the development of 6-Hydroxy-2-(3-nitrophenyl)quinazolin-4(3H)-one as a therapeutic agent. Current research is focusing on structure-activity relationship studies to optimize its pharmacological properties while minimizing potential side effects. Additionally, more comprehensive preclinical studies are needed to fully evaluate its safety and efficacy profile before clinical trials can be initiated.
In conclusion, 6-Hydroxy-2-(3-nitrophenyl)quinazolin-4(3H)-one (CAS: 371946-32-6) represents a versatile scaffold with multiple therapeutic applications. Recent studies have demonstrated its potential in oncology, infectious diseases, and neurology, supported by its diverse biological activities and favorable drug-like properties. Continued research in this area may lead to the development of novel drugs based on this promising chemical entity.
371946-32-6 (6-Hydroxy-2-(3-nitrophenyl)quinazolin-4(3H)-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)